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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312 Get Quote

For researchers, scientists, and professionals in drug development, understanding the solubility

of inorganic compounds is a critical aspect of experimental design and formulation. This guide

provides a detailed comparison of the solubility of alkali metal chlorates in water, supported by

quantitative data and standardized experimental protocols.

The alkali metal chlorates, a group of salts consisting of an alkali metal cation (Li⁺, Na⁺, K⁺,

Rb⁺, Cs⁺) and the chlorate anion (ClO₃⁻), exhibit a clear trend in their solubility in water.

Generally, solubility increases with the atomic number of the alkali metal, with the notable

exception of lithium chlorate, which is exceptionally soluble. This guide presents a

comprehensive overview of their aqueous solubility at various temperatures.

Solubility Data of Alkali Metal Chlorates
The following table summarizes the solubility of alkali metal chlorates in water at different

temperatures, expressed in grams of solute per 100 grams of water ( g/100 g H₂O).
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Temperatur
e (°C)

LiClO₃ NaClO₃ KClO₃ RbClO₃ CsClO₃

0 241[1] 79[2] 3.3 2.13[3] 2.5[1]

10 - 89 5.2 - -

20 - 96[4] 7.4
5.36 (at

19.8°C)[3]
6.2[1]

25 459[1] 100[2] 8.61[5] - 7.78[6][7]

30 - 109 10.1 8[3] 9.5[1]

40 - 124 14 - -

50 - - 19.3 - 19.4[1]

60 777[1] - 24.5 - -

80 - - 37.5
34.1 (at

76°C)[3]
45[1]

100 2226[1] 230[2] 57
62.81 (at

99°C)[3]
79[1]

Experimental Protocol for Determining Solubility
The data presented in this guide is derived from established methods for determining the

solubility of inorganic salts in water. A general experimental protocol for this determination is

outlined below.

Materials:
Alkali metal chlorate salt

Distilled or deionized water

Heating and stirring plate

Beaker or flask
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Calibrated thermometer

Analytical balance

Filtration apparatus (e.g., Büchner funnel, filter paper)

Drying oven

Procedure:
Preparation of a Saturated Solution: A supersaturated solution is prepared by adding an

excess amount of the alkali metal chlorate salt to a known volume of distilled water in a

beaker.

Equilibration: The mixture is heated and stirred to facilitate dissolution. The solution is then

allowed to cool slowly to the desired temperature while being continuously stirred to allow

the system to reach equilibrium. The presence of undissolved solid indicates a saturated

solution at that temperature.

Sample Withdrawal and Filtration: Once equilibrium is reached at the target temperature, a

known mass or volume of the supernatant (the clear liquid above the solid) is carefully

withdrawn. The sample is immediately filtered to remove any undissolved solid.

Determination of Solute Mass: The mass of the dissolved salt in the filtered sample is

determined. This is typically achieved by evaporating the water from the sample and

weighing the remaining dry salt.

Calculation of Solubility: The solubility is then calculated as the mass of the dissolved salt

per 100 grams of water.

This process is repeated at various temperatures to construct a solubility curve for each salt.

Visualizing Solubility Trends and Experimental
Workflow
To better illustrate the relationships and processes described, the following diagrams have

been generated using the DOT language.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LiClO₃

NaClO₃

General Increase in Solubility
(with exception of LiClO₃)KClO₃

sing Atomic Number

RbClO₃

sing Atomic Number

CsClO₃

sing Atomic Number

Click to download full resolution via product page

Caption: General trend of alkali metal chlorate solubility in water.
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Caption: Workflow for determining the solubility of a salt in water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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